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Compound of Interest

Compound Name: [2,4'-Bipyridine]-4-carbaldehyde

CAS No.: 1214363-28-6

Cat. No.: B1522238

Get Quote

A note on the requested compound, [2,4'-Bipyridine]-4-carbaldehyde: Extensive searches of

chemical databases and scientific literature did not yield a specific CAS number for [2,4'-
Bipyridine]-4-carbaldehyde. This suggests that this particular isomer may not be a

commercially available or well-characterized compound.

In the spirit of providing a comprehensive and useful technical resource for researchers, this

guide will focus on a closely related and well-documented isomer: [2,2'-Bipyridine]-4-

carbaldehyde (CAS No. 146581-82-0). The principles, experimental methodologies, and

applications discussed herein are largely applicable to the broader class of bipyridine

aldehydes and will be of significant value to scientists and drug development professionals

working in this area.

[2,2'-Bipyridine]-4-carbaldehyde: A Versatile
Building Block in Modern Chemistry
CAS Number: 146581-82-0[1][2][3]

Molecular Formula: C₁₁H₈N₂O[1][2][3]
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Molecular Weight: 184.19 g/mol [2][3]

Introduction and Significance
[2,2'-Bipyridine]-4-carbaldehyde is a heterocyclic organic compound that has garnered

significant attention in various fields of chemical research, particularly in the synthesis of

complex molecules and functional materials. Its structure, featuring a bipyridine core

functionalized with a reactive aldehyde group, makes it a highly versatile precursor for a wide

range of derivatives with applications in medicinal chemistry, catalysis, and materials science.

The bipyridine moiety is a well-established chelating agent for numerous metal ions, while the

carbaldehyde group offers a convenient handle for a plethora of chemical transformations. This

unique combination of properties allows for the construction of sophisticated molecular

architectures with tailored electronic, optical, and biological properties.

Physicochemical and Spectroscopic Properties
A thorough understanding of the physicochemical properties of [2,2'-Bipyridine]-4-carbaldehyde

is essential for its effective use in research and development.

Property Value Source

IUPAC Name
[2,2'-bipyridine]-4-

carbaldehyde
[1]

Physical Form Solid

Storage Temperature 2-8°C, under inert atmosphere

InChI Key
YSZFRHYUHKSZTO-

UHFFFAOYSA-N
[1]

SMILES O=Cc1ccnc(c1)-c1ccccn1 [1]

Spectroscopic data is crucial for the identification and characterization of [2,2'-Bipyridine]-4-

carbaldehyde. While a comprehensive dataset is proprietary to chemical suppliers, typical

spectroscopic features would include:

¹H NMR: Characteristic signals for the aromatic protons on the bipyridine rings and a distinct

downfield signal for the aldehyde proton.
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¹³C NMR: Resonances for the carbon atoms of the bipyridine core and a downfield signal for

the carbonyl carbon of the aldehyde group.

IR Spectroscopy: A strong absorption band corresponding to the C=O stretching vibration of

the aldehyde.

Mass Spectrometry: A molecular ion peak corresponding to the compound's molecular

weight.

Synthesis of [2,2'-Bipyridine]-4-carbaldehyde
The synthesis of [2,2'-Bipyridine]-4-carbaldehyde typically involves a multi-step process. One

common synthetic route starts from more readily available bipyridine precursors. A generalized

synthetic workflow is outlined below.
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Synthesis Workflow

Starting Material
(e.g., 2,2'-Bipyridine derivative)

Functional Group Introduction
(e.g., Nitration)

Reagents:
HNO₃, H₂SO₄

Reduction to Amine

Reducing Agent
(e.g., SnCl₂, HCl)

Diazotization

NaNO₂, HCl

Sandmeyer Reaction
(Introduction of a precursor to the aldehyde)

CuCN or similar

Conversion to Aldehyde

Reducing Agent
(e.g., DIBAL-H)

[2,2'-Bipyridine]-4-carbaldehyde

Click to download full resolution via product page

Caption: Generalized synthetic workflow for [2,2'-Bipyridine]-4-carbaldehyde.
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A specific example of a synthetic approach involves a multi-step reaction sequence starting

from 2,2'-bipyridine. This can include steps like nitration followed by reduction and subsequent

conversion to the carbaldehyde.[3]

Applications in Research and Drug Development
The unique structural features of [2,2'-Bipyridine]-4-carbaldehyde make it a valuable tool for

researchers.

The bipyridine core is a privileged scaffold for the development of ligands in coordination

chemistry. The aldehyde functionality allows for the facile synthesis of a wide array of Schiff

base ligands through condensation with primary amines. These ligands can then be used to

form metal complexes with interesting catalytic and photophysical properties.

Ligand Synthesis and Complexation

[2,2'-Bipyridine]-4-carbaldehyde

Schiff Base Ligand

Condensation

Primary Amine
(R-NH₂)

Metal Complex

Coordination

Metal Ion
(e.g., Ru²⁺, Fe²⁺)

Click to download full resolution via product page

Caption: Workflow for synthesizing metal complexes from [2,2'-Bipyridine]-4-carbaldehyde.

Bipyridine derivatives have shown a range of biological activities, including antimicrobial,

antitumor, and immunomodulatory effects. The aldehyde group of [2,2'-Bipyridine]-4-

carbaldehyde can be utilized to synthesize novel derivatives for biological screening. For
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instance, it can be a starting point for the synthesis of thiosemicarbazones, a class of

compounds known for their antitumor properties.

Experimental Protocols
Protocol 1: General Procedure for Schiff Base Synthesis

This protocol outlines a general method for the condensation of [2,2'-Bipyridine]-4-

carbaldehyde with a primary amine.

Dissolution: Dissolve one equivalent of [2,2'-Bipyridine]-4-carbaldehyde in a suitable solvent

(e.g., ethanol, methanol).

Addition of Amine: To this solution, add a stoichiometric equivalent of the desired primary

amine.

Catalysis (Optional): A catalytic amount of a weak acid, such as acetic acid, can be added to

facilitate the reaction.

Reaction: Stir the mixture at room temperature or with gentle heating. The reaction progress

can be monitored by thin-layer chromatography (TLC).

Isolation: Upon completion, the Schiff base product can be isolated by cooling the reaction

mixture to induce crystallization, followed by filtration. Alternatively, the solvent can be

removed under reduced pressure, and the residue purified by column chromatography or

recrystallization.

Characterization: The structure of the synthesized Schiff base should be confirmed using

spectroscopic methods such as NMR, IR, and mass spectrometry.

Conclusion
While the specific isomer [2,4'-Bipyridine]-4-carbaldehyde remains elusive in common

chemical databases, its close relative, [2,2'-Bipyridine]-4-carbaldehyde, stands as a testament

to the versatility and importance of functionalized bipyridines in modern chemical research. Its

dual functionality as a chelating ligand and a reactive aldehyde provides a powerful platform for

the design and synthesis of novel molecules with diverse applications. For researchers in drug

discovery and materials science, a deep understanding of the chemistry of bipyridine
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carbaldehydes is invaluable for the development of next-generation therapeutics and functional

materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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